Cas no 55212-82-3 (2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-)

2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)- structure
55212-82-3 structure
Product Name:2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-
CAS No:55212-82-3
MF:C10H17NO3
MW:199.246883153915
CID:352538
PubChem ID:580979
Update Time:2025-04-19

2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 3-(4-morpholinyl)-, ethyl ester, (2E)-
    • ethyl 3-morpholin-4-ylbut-2-enoate
    • 55212-82-3
    • ethyl 3-(morpholin-4-yl)but-2-enoate
    • AKOS034464081
    • DTXSID10342342
    • ethyl 3-morpholinobut-2-enate
    • Inchi: 1S/C10H17NO3/c1-3-14-10(12)8-9(2)11-4-6-13-7-5-11/h8H,3-7H2,1-2H3
    • InChI Key: CENCNIGVANECFS-UHFFFAOYSA-N
    • SMILES: O1CCN(C(=CC(=O)OCC)C)CC1

Computed Properties

  • Exact Mass: 199.12091
  • Monoisotopic Mass: 199.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • PSA: 38.77
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